Cas no 90609-46-4 (Benzene,1-iodo-4-methoxy-2,5-dimethyl-)

• Product Name: Benzene,1-iodo-4-methoxy-2,5-dimethyl-
• CAS No: 90609-46-4
• MF: C₉H₁₁IO
• MW: 262.087515115738
• CID: 798525
• PubChem ID: 14112605
• Update Time: 2025-06-12

Benzene,1-iodo-4-methoxy-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-iodo-4-methoxy-2,5-dimethyl-
• 1-IODO-2,5-DIMETHYL-4-METHOXYBENZENE
• 1-iodo-4-methoxy-2,5-dimethylbenzene
• 4-Iod-2,5-dimethyl-anisol
• 4-Iodo-2,5-dimethylanisole
• Benzene,1-iodo-4-methoxy-2,5-dimethyl
• DTXSID10556023
• E97767
• 90609-46-4
• SCHEMBL24307238
• EN300-646091

• Inchi： 1S/C9H11IO/c1-6-5-9(11-3)7(2)4-8(6)10/h4-5H,1-3H3
• InChI Key： JQIQNJPSOYOMID-UHFFFAOYSA-N
• SMILES： IC1=CC(C)=C(C=C1C)OC

Computed Properties

• Exact Mass: 261.98500
• Monoisotopic Mass: 261.98546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 2.91660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzene,1-iodo-4-methoxy-2,5-dimethyl-

Introduction to Benzene,1-iodo-4-methoxy-2,5-dimethyl- (CAS No. 90609-46-4)

Benzene,1-iodo-4-methoxy-2,5-dimethyl- is a specialized organic compound with the chemical formula C₉H₁₁IO. This compound, identified by its CAS number 90609-46-4, has garnered significant attention in the field of organic synthesis and pharmaceutical research due to its unique structural properties and potential applications. The presence of both iodine and methoxy substituents on a dimethylbenzene core makes it a versatile intermediate in the synthesis of more complex molecules.

The structural configuration of Benzene,1-iodo-4-methoxy-2,5-dimethyl- positions it as a valuable building block for the development of novel pharmaceuticals and agrochemicals. The iodine atom, in particular, serves as a reactive site for various coupling reactions, including Suzuki-Miyaura and Stille couplings, which are widely employed in medicinal chemistry for the construction of biaryl structures. These reactions are crucial for creating intricate molecular frameworks that often exhibit enhanced biological activity.

In recent years, there has been a surge in research focused on the development of new methodologies for constructing biaryl systems, largely due to their prevalence in biologically active compounds. The compound Benzene,1-iodo-4-methoxy-2,5-dimethyl- has been explored as a precursor in these transformations, demonstrating its utility in generating complex scaffolds with potential therapeutic applications. For instance, studies have shown its efficacy in the synthesis of kinase inhibitors, which are pivotal in treating various cancers and inflammatory diseases.

The methoxy group in Benzene,1-iodo-4-methoxy-2,5-dimethyl- also contributes to its reactivity and functionalization potential. This moiety can participate in electron-deficient aromatic substitution reactions, allowing for further diversification of the molecular structure. Researchers have leveraged these properties to develop novel derivatives with tailored biological activities. For example, modifications at the methoxy position have led to compounds with improved selectivity and reduced toxicity profile.

Advances in synthetic chemistry have enabled more efficient and scalable preparations of Benzene,1-iodo-4-methoxy-2,5-dimethyl-. Modern techniques such as flow chemistry and microwave-assisted synthesis have significantly reduced reaction times and improved yields. These innovations not only enhance the practicality of working with this compound but also open up new avenues for its application in drug discovery programs.

The pharmaceutical industry has been particularly interested in exploring the potential of Benzene,1-iodo-4-methoxy-2,5-dimethyl- as an intermediate for antiviral and antibacterial agents. The unique combination of substituents allows for the creation of molecules that can interact with biological targets in novel ways. Preliminary studies have indicated promising results in the development of compounds that disrupt viral replication mechanisms by targeting essential enzymes or receptors.

In addition to its pharmaceutical applications, Benzene,1-iodo-4-methoxy-2,5-dimethyl- has shown promise in materials science. Its ability to form stable complexes with other molecules makes it a candidate for use in organic electronics and sensors. Researchers are investigating its potential as a component in light-emitting diodes (LEDs) and organic photovoltaics (OPVs), where its electronic properties could contribute to improved device performance.

The synthesis and application of Benzene,1-iodo-4-methoxy-2,5-dimethyl- also highlight the importance of green chemistry principles. Efforts are underway to develop more sustainable methods for producing this compound without generating significant waste or hazardous byproducts. These initiatives align with global efforts to reduce the environmental impact of chemical manufacturing processes.

In conclusion, Benzene,1-iodo-4-methoxy-2,5-dimethyl- (CAS No. 90609-46-4) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists and researchers working on cutting-edge pharmaceuticals and advanced materials. As our understanding of its properties continues to grow, so too will its role in driving innovation and progress.